Cas no 354153-64-3 ((2R)-2-Amino-2-(4-bromophenyl)ethanol)

• Product Name: (2R)-2-Amino-2-(4-bromophenyl)ethanol
• CAS No: 354153-64-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD09256373
• CID: 1469886
• PubChem ID: 14853191
• Update Time: 2024-11-01

(2R)-2-Amino-2-(4-bromophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-2-(4-bromophenyl)ethanol
• (R)-2-Amino-2-(4-bromophenyl)ethanol
• (R)-2-Amino-2-(4-bromo-phenyl)-ethanol
• EN300-370981
• CS-0131603
• (R)-2-Amino-2-(4-bromophenyl)ethan-1-ol
• DTXSID901295801
• AM10068
• AKOS015928767
• (R)-beta-Amino-4-bromobenzeneethanol
• (R)-b-Amino-4-bromo-benzeneethanol
• MFCD09256373
• SCHEMBL1553953
• A912308
• KTNHFPRYCCCOQV-QMMMGPOBSA-N
• (2R)-2-amino-2-(4-bromophenyl)ethan-1-ol
• (R)-beta-Amino-4-bromo-benzeneethanol
• D83092
• 354153-64-3
• DS-10290
• (betaR)-beta-Amino-4-bromobenzeneethanol
• (I(2)R)-I(2)-Amino-4-bromobenzeneethanol
• DB-289756

• MDL： MFCD09256373
• Inchi： 1S/C8H10BrNO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m0/s1
• InChI Key： KTNHFPRYCCCOQV-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](CO)N

Computed Properties

• Exact Mass: 214.9946
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 341.6±27.0°C at 760 mmHg
• PSA: 46.25

(2R)-2-Amino-2-(4-bromophenyl)ethanol Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes